Cas no 314767-51-6 (5-Oxo-5-(2-propynyloxy)pentanoic acid)

• Product name: 5-Oxo-5-(2-propynyloxy)pentanoic acid
• CAS No: 314767-51-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 5047333

5-Oxo-5-(2-propynyloxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid monoprop-2-ynyl ester
• 5-oxo-5-prop-2-ynoxypentanoic acid
• 5-Oxo-5-(2-propynyloxy)pentanoic acid
• ARONIS020777
• 4-(prop-2-ynyloxycarbonyl)butanoic acid
• Pentanedioic acid 1-(2-propyn-1-yl) ester
• ST45034496
• 5-OXO-5-(PROP-2-YN-1-YLOXY)PENTANOIC ACID

• Inchi： 1S/C8H10O4/c1-2-6-12-8(11)5-3-4-7(9)10/h1H,3-6H2,(H,9,10)
• InChI Key： NSOMEWNTKMQRTL-UHFFFAOYSA-N
• SMILES： O(CC#C)C(CCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 210
• XLogP3: 0
• Topological Polar Surface Area: 63.6

Additional information on 5-Oxo-5-(2-propynyloxy)pentanoic acid

Comprehensive Overview of 5-Oxo-5-(2-propynyloxy)pentanoic acid (CAS No. 314767-51-6): Properties, Applications, and Innovations

5-Oxo-5-(2-propynyloxy)pentanoic acid (CAS No. 314767-51-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and reactivity. This carboxylic acid derivative incorporates a propynyloxy group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₈H₁₀O₄, and molecular weight of 170.16 g/mol position it as a versatile building block for drug discovery and material science applications.

The compound's keto-carboxylic acid moiety enables diverse reactions, including nucleophilic additions and esterifications, which are critical for designing bioactive molecules. Researchers are particularly interested in its potential role in click chemistry, a trending topic in green chemistry and nanotechnology. With the rise of sustainable synthesis methods, 5-Oxo-5-(2-propynyloxy)pentanoic acid is being explored for its compatibility with metal-free catalysis and biodegradable materials.

In the context of pharmaceutical intermediates, this compound's alkyne functional group allows for efficient Huisgen cycloaddition, a reaction widely used in drug conjugates and biomarker labeling. Recent studies highlight its utility in developing targeted therapies, aligning with the growing demand for precision medicine. Its solubility in polar solvents like DMSO and methanol further enhances its practicality in lab settings.

From an industrial perspective, 314767-51-6 is being investigated for polymer modification and surface coatings, where its cross-linking capabilities improve material durability. Innovations in renewable energy storage systems also explore its derivatives as electrolyte additives, addressing the global push for high-performance batteries.

Safety and handling of 5-Oxo-5-(2-propynyloxy)pentanoic acid adhere to standard laboratory protocols, with emphasis on PPE and ventilation. Its stability under controlled conditions makes it a reliable candidate for scalable production. As the scientific community prioritizes eco-friendly synthesis, this compound's potential for low-waste manufacturing processes is a key research focus.

In summary, CAS No. 314767-51-6 represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial applications. Its relevance to life sciences, materials engineering, and sustainable technology ensures continued interest and innovation.